Cas no 857939-28-7 (1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-2-methyl-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-2-methyl-
• CAS No: 857939-28-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 717833
• PubChem ID: 45120823
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-2-methyl-
• 5-(2-aminoethyl)-2-methyl-1H-imidazole-4-carboxylic acid
• DTXSID20669077
• 857939-28-7

• Inchi： 1S/C7H11N3O2/c1-4-9-5(2-3-8)6(10-4)7(11)12/h2-3,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： VBYWBELSVGCZJI-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCN)NC(C)=N1)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -2.6